Cas no 2228145-90-0 (methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228145-90-0
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5894246
• PubChem ID: 165612390
• Update Time: 2025-07-28

methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228145-90-0
• EN300-1739968

• Inchi： 1S/C10H17N3O2/c1-7(4-5-11)8-6-13(2)12-9(8)10(14)15-3/h6-7H,4-5,11H2,1-3H3
• InChI Key： XVOCYTQRCQOTHH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)C(C)CCN)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228145-90-0)

Methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228145-90-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The presence of both amino and ester functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their potential in developing novel therapeutics and crop protection agents. Researchers are particularly interested in the methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate structure because of its unique pharmacophore properties, which could lead to breakthroughs in treating metabolic disorders and inflammatory diseases. The compound's CAS number 2228145-90-0 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key advantages of methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate is its synthetic flexibility. The amino group allows for further derivatization, enabling chemists to tailor the molecule for specific applications. For instance, it can be converted into amide or urea derivatives, expanding its utility in medicinal chemistry. Additionally, the ester moiety provides a handle for hydrolysis or transesterification reactions, making it a versatile building block in organic synthesis.

The compound's potential extends beyond pharmaceuticals. In the agrochemical sector, pyrazole derivatives like methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate are being explored for their pesticidal and herbicidal activities. With the increasing focus on sustainable agriculture, researchers are investigating how such compounds can contribute to eco-friendly pest control solutions. This aligns with the global trend toward reducing synthetic pesticide reliance while maintaining crop yields.

From a synthetic chemistry perspective, the preparation of methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step reactions, often starting from readily available precursors. Optimizing the yield and purity of this compound is a topic of ongoing research, as evidenced by the numerous patents and publications referencing CAS 2228145-90-0. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to enhance the efficiency of its production.

In conclusion, methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228145-90-0) represents a promising compound with broad applications in drug development, agrochemical innovation, and material science. Its unique structural features and synthetic adaptability make it a valuable asset for researchers aiming to address some of today's most pressing challenges in health and sustainability. As interest in pyrazole chemistry continues to grow, this compound is poised to play a pivotal role in future scientific advancements.